Cas no 54965-00-3 (Benzene, 1,4-dichloro-2-(1-chloroethyl)-)
54965-00-3 structure
Product Name:Benzene, 1,4-dichloro-2-(1-chloroethyl)-
CAS No:54965-00-3
MF:C8H7Cl3
MW:209.50017952919
CID:1591631
PubChem ID:599635
Update Time:2025-04-21
Benzene, 1,4-dichloro-2-(1-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-dichloro-2-(1-chloroethyl)-
- 1,4-dichloro-2-(1-chloroethyl)benzene
- 1,4-Dichloro-2-(1-chloroethyl)benzene #
- BQDSTOZTTWVLJS-UHFFFAOYSA-N
- 1,4-Dichloro-2-(1-chloroethyl )benzene
- SCHEMBL11501929
- DB-354200
- AKOS009237890
- 54965-00-3
-
- Inchi: 1S/C8H7Cl3/c1-5(9)7-4-6(10)2-3-8(7)11/h2-5H,1H3
- InChI Key: BQDSTOZTTWVLJS-UHFFFAOYSA-N
- SMILES: ClC(C)C1C=C(C=CC=1Cl)Cl
Computed Properties
- Exact Mass: 207.96151
- Monoisotopic Mass: 207.961333g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,4-dichloro-2-(1-chloroethyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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